Cas no 51-39-8 (3,4,5-Trichlorobenzoic acid)

3,4,5-Trichlorobenzoic acid is a chlorinated benzoic acid derivative with the molecular formula C₇H₃Cl₃O₂. It is characterized by three chlorine substituents on the aromatic ring, which enhance its reactivity and stability under various conditions. This compound is primarily used as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its high purity and consistent quality make it suitable for precise applications in research and industrial processes. The presence of multiple chlorine atoms also contributes to its utility in cross-coupling reactions and as a building block for more complex molecules. Proper handling and storage are recommended due to its potential irritant properties.

3,4,5-Trichlorobenzoic acid structure

Product Name:3,4,5-Trichlorobenzoic acid

CAS No:51-39-8

MF:C₇H₃Cl₃O₂

MW:225.456519365311

MDL:MFCD00061128

CID:369509

PubChem ID:5812

Update Time:2025-06-23

3,4,5-Trichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3,4,5-Trichlorobenzoic acid
- 3,?4,?5-?trichloroBenzoic acid
- Benzoic acid,3,4,5-trichloro-
- 3,4,5-Trichlor-benzoesaeure
- BENZOIC ACID,3,4,5-TRICHLORO
- 3,4,5-TRICHLORO-BENZOICACID
- BENZOIC ACID, 3,4,5-TRICHLORO-
- 3,4,5-trichlorobenzoicacid
- ICUICNRYLHKQGS-UHFFFAOYSA-
- STL119732
- BBL009511
- RP27601
- VZ25418
- TRA0042580
- CM12870
- BC638985
- SY023214
- A
- SCHEMBL7263572
- FT-0660892
- AKOS005061393
- AB01319759-02
- J-511103
- NCGC00325335-01
- CHEBI:166849
- 3,4,5-TRICHLORO-BENZOIC ACID
- EN300-94783
- AM20040590
- DTXSID3075333
- InChI=1/C7H3Cl3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
- GS-3842
- 51-39-8
- BRN 3267440
- AI3-33273
- MFCD00061128
- CS-W002282
- benzoic acid, 3,4,5-trichloro-;zerenex e/1032158;
- ICUICNRYLHKQGS-UHFFFAOYSA-N
- DA-24829
- MDL： MFCD00061128
- Inchi： 1S/C7H3Cl3O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
- InChI Key： ICUICNRYLHKQGS-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C(=O)O)C=1)Cl)Cl
- BRN： 3267440

Computed Properties

Exact Mass: 223.92000
Monoisotopic Mass: 223.919862
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 37.3

Experimental Properties

Density: 1.635
Melting Point: 208-210 ºC
Boiling Point: 345.4°Cat760mmHg
Flash Point: 162.7°C
Refractive Index: 1.611
PSA: 37.30000
LogP: 3.34500

3,4,5-Trichlorobenzoic acid Pricemore >>

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